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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822

Essential Safety and Handling Guide for BMS-
795311

Disclaimer: This document provides essential safety and logistical information for handling the
potent research compound BMS-795311. A compound-specific Safety Data Sheet (SDS) was
not located; therefore, this guidance is based on established best practices for handling potent,
non-cytotoxic, active pharmaceutical ingredients (APIs). A thorough, compound-specific risk
assessment must be conducted by qualified personnel before any handling occurs.

BMS-795311 is identified as a potent cholesteryl ester transfer protein (CETP) inhibitor.[1]
Potent compounds require stringent handling controls to prevent personnel exposure and
cross-contamination.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary barrier to exposure. For all procedures
involving BMS-795311 powder, a combination of respiratory, eye, body, and hand protection is
mandatory.

Table 1: Recommended Personal Protective Equipment for Handling BMS-795311
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PPE Category

ltem

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for all handling
of powder. Hoods or full-
facepieces can offer high
Assigned Protection Factors
(APFs), potentially up to 1000.

[2](3]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3
particulate filters. A proper fit

test is mandatory before use.

[2]

Disposable Respirators (e.g.,
N95)

Not recommended for handling
potent compounds as primary
protection; may be suitable for
low-risk activities as a

secondary layer.[2][4]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
contamination or at regular

intervals.[2]

Body Protection

Disposable Coveralls

Required for handling powder.
Choose coveralls made from
materials like Tyvek® to
protect against dust.[2][5]
Zippers should have adhesive

flaps for optimal protection.[5]

Dedicated Lab Coat

For handling solutions in a
controlled environment (e.g.,
fume hood). Must be
professionally laundered or
disposed of as contaminated

waste.[2]
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) ] Must provide a complete seal
Eye Protection Chemical Splash Goggles
around the eyes.[2]

Wear over goggles for added
Face Shield protection against splashes

when handling solutions.[2][4]

Must be worn in the
Foot Protection Disposable Shoe Covers designated handling area and
removed before exiting.[2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for safely handling potent compounds. The following protocol
outlines the key phases from receipt to disposal.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the methodology for accurately weighing BMS-795311 powder and
preparing a stock solution.

» Objective: To prepare a 10 mM stock solution of BMS-795311 (M. Wt: 671.52 g/mol ) in
DMSO.

o Materials:
o BMS-795311 powder
o Anhydrous DMSO

o Calibrated analytical balance within a containment enclosure (e.g., glovebox or ventilated
balance enclosure)

o Appropriate volumetric flasks and pipettes
o Vortex mixer

o Required PPE (See Table 1)
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e Procedure:

o Pre-Handling: Don all required PPE as specified in Table 1. Prepare the work area by
covering the surface with a disposable absorbent pad.[6]

o Weighing (in containment):
» Tare the analytical balance with a clean weigh boat.

» Carefully add BMS-795311 powder to the weigh boat to obtain the target weight (e.qg.,
6.72 mg for 1 mL of 10 mM solution).

» Record the exact weight.

o Solubilization:

Carefully transfer the weighed powder to an appropriate volumetric flask.

Add a portion of the total required volume of DMSO to the flask.

Cap the flask and vortex until the solid is completely dissolved.

Add DMSO to the final target volume.
o Post-Handling & Decontamination:

= Wipe down all external surfaces of the solution container with a suitable
decontamination solution (e.g., 70% ethanol) before removing from the containment
unit.

» Dispose of all single-use items (weigh boat, wipes, outer gloves, disposable coveralls)
into a clearly labeled hazardous waste container.[7][8]

» Thoroughly decontaminate all surfaces and equipment.[2]

» Remove PPE in the designated doffing area to avoid self-contamination.[2]

Disposal Plan
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All materials that come into contact with BMS-795311 are considered hazardous waste and

must be disposed of accordingly. Waste must be segregated at the point of generation.[6][7]

Table 2: Waste Segregation and Disposal Plan

Waste Category

Description

Disposal Container

Trace Contaminated Solids

Items with residual
contamination: gloves, gowns,
shoe covers, empty vials,
weigh boats, absorbent pads,

wipes.[7]

Black Hazardous Waste
Container, clearly labeled
"Hazardous Waste -
Chemical".[7] Some
jurisdictions may require
specific color-coding (e.g.,
yellow or red bins).[7][8][9]

Contaminated Sharps

Needles, syringes, glass vials,
and ampoules used for
handling BMS-795311.

Puncture-proof Sharps
Container, clearly labeled

"Hazardous Waste - Sharps".

[8]

Bulk Chemical Waste

Unused or expired
formulations, partially used
vials, materials from spill

cleanup.[7]

Black Hazardous Waste
Container, clearly labeled
"Hazardous Waste -
Chemical".[7]

Key Disposal Principles:

e Do Not Sewer: Never dispose of BMS-795311 or its waste down the drain.[7]

» Labeling: All waste containers must be clearly labeled with their contents.

o Container Management: Seal waste containers when three-quarters full to prevent spills.[7]

» Final Disposal: All waste must be disposed of via high-temperature incineration through a

certified environmental health and safety (EHS) vendor.[10]

Visual Workflows and Logic Diagrams

Diagram 1: PPE Selection Logic for BMS-795311
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Risk Assessment

Start: Handling BMS-795311

Is the material a powder?
—= & Tateral a4 POl

Yes

PPE Requirements

Powered Air-Purifying

Respirator (PAPR) N

(@]

(Solution)

Disposable Coverall

(e.g., Tyvek®) Dedicated Lab Coat

Double Nitrile Gloves

Chemical Splash Goggles

Shoe Covers
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Preparation Handling (in Containment) Cleanup & Disposal Completion

1. Don Required PPE 2. Prepare Work Area H{B. Weigh Powder)—>(4. Prepare Solution)»—l> 5. Decontaminate Surfaces 6. Segregate Waste 7. Doff PPE 7>@

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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